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Compound of Interest

Compound Name: 4-Methyl-4-heptanol

Cat. No.: B1345628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methyl-4-heptanol (CAS No. 598-01-6). The information herein is curated for researchers,
scientists, and professionals in drug development who require precise data for experimental
design, process development, and safety assessments. This document includes a detailed
summary of quantitative data, standardized experimental protocols for property determination,
and a logical workflow for the characterization of similar liquid compounds.

Core Physical and Chemical Properties

4-Methyl-4-heptanol, also known as 4-hydroxy-4-methylheptane, is a tertiary alcohol. Its
molecular structure consists of a heptane backbone with a methyl and a hydroxyl group
attached to the fourth carbon atom. This structure influences its physical properties, such as its
moderate polarity and boiling point.

Quantitative Data Summary

The physical properties of 4-Methyl-4-heptanol are summarized in the table below. The data is
aggregated from various chemical databases and literature sources. It is important to note that
minor variations in reported values can exist due to different experimental conditions and
measurement techniques.
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Property Value Units Notes
Molecular Formula CsH1s0
Molecular Weight 130.23 g/mol [L112][31[41[5]

Colorless to Almost
Appearance o - [2][6]
Colorless Clear Liquid

Density 0.819-0.83 g/mL at 20°C[1][6][71[8]
Boiling Point 161 °C at 760 mmHg[1][7]
62 °C at 12 mmHg[6][8][9]

Melting Point -82 °C [1][41[6][7]

at 20°C, for sodium D-

Refractive Index 1.424 - 1.430 - line (589.3 nm)[1][6][7]
[8]

Flash Point 52 - 60.6 °C (4116171181

Dielectric Constant 2.87 - [1][6]

LogP (Octanol/Water

. . 2.3-2.622 - Estimated[3][6][7]
Partition Coefficient)

Experimental Protocols for Property Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid compounds like 4-Methyl-4-heptanol. These protocols are based on
standard laboratory practices.

Determination of Density

The density of a liquid can be accurately measured using a pycnometer or a digital density
meter.[6]

e Pycnometry (ASTM D1480, ASTM D1217):

o Clean and dry a pycnometer of a known volume.
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o Weigh the empty pycnometer.
o Fill the pycnometer with the liquid sample, ensuring no air bubbles are present.

o Place the filled pycnometer in a constant temperature bath (e.g., 20°C) until thermal
equilibrium is reached.

o Adjust the liquid volume to the calibration mark.
o Remove the pycnometer from the bath, wipe it dry, and weigh it.

o Calculate the density by dividing the mass of the liquid by the known volume of the
pycnometer.

 Vibrating Tube Density Meter (ASTM D4052):

o Calibrate the instrument with a reference standard of known density (e.g., dry air and pure
water).

o Inject the liquid sample into the oscillating U-tube.

o The instrument measures the change in the oscillation frequency of the tube caused by
the sample.

o The density is automatically calculated and displayed by the instrument. This method is
fast and requires a small sample volume.[6]

Determination of Boiling Point

The boiling point can be determined by distillation or micro-methods like the Thiele tube
method.

o Simple Distillation (ASTM D86):
o Place a measured volume of the liquid (e.g., 25 mL) in a distillation flask.
o Add a few boiling chips to ensure smooth boiling.

o Set up the distillation apparatus with a condenser and a collection flask.
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o Insert a thermometer so that the top of the bulb is level with the side arm of the distillation
flask.

o Heat the flask gently.

o Record the temperature at which the liquid is actively boiling and the vapor is condensing,
and the temperature remains constant. This is the boiling point at the ambient atmospheric
pressure.[5][9]

e Thiele Tube Method:

[¢]

Place a small amount of the liquid into a small test tube.

o Invert a sealed-end capillary tube into the test tube.

o Attach the test tube to a thermometer.

o Place the assembly in a Thiele tube filled with a high-boiling point oil.
o Heat the side arm of the Thiele tube gently.

o A stream of bubbles will emerge from the capillary tube.

o Stop heating and observe the temperature at which the liquid is drawn back into the
capillary tube. This temperature is the boiling point.[9][10]

Determination of Refractive Index

The refractive index is typically measured using a refractometer.

o Abbe Refractometer:

[¢]

Ensure the prisms of the refractometer are clean.

o

Calibrate the instrument using a standard of known refractive index (e.qg., distilled water).

[e]

Apply a few drops of the liquid sample onto the prism.

o

Close the prisms and allow the sample to reach the desired temperature (e.g., 20°C).
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o While looking through the eyepiece, adjust the control to bring the dividing line between
the light and dark fields into the center of the crosshairs.

o If using white light, adjust the chromaticity control to eliminate any color fringes.

o Read the refractive index from the scale.

Determination of Melting Point (Freezing Point)

For liquids, this is more accurately the freezing point.
 Differential Scanning Calorimetry (DSC):

o Asmall, weighed amount of the sample is placed in an aluminum pan.

[e]

The pan is sealed and placed in the DSC cell alongside an empty reference pan.

The cell is cooled at a controlled rate.

o

[¢]

The instrument measures the heat flow from the sample as it undergoes a phase transition
from liquid to solid.

[¢]

The onset of the exothermic peak corresponds to the freezing point (melting point).
o Capillary Method (for low melting solids):

o A small amount of the solidified sample is introduced into a capillary tube.

o The tube is placed in a melting point apparatus.

o The sample is heated at a slow, controlled rate.

o The temperature range over which the solid melts to a clear liquid is recorded as the
melting point range.[1][2][8]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a liquid compound like 4-Methyl-4-heptanol.
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Experimental Workflow for Liquid Compound Characterization
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Caption: Workflow for the characterization of a liquid chemical compound.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1345628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. thinksrs.com [thinksrs.com]

e 2. westlab.com [westlab.com]

¢ 3. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
e 4. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]

¢ 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 6. knowledge.reagecon.com [knowledge.reagecon.com]
e 7. quora.com [quora.com]

e 8. SSERC | Melting point determination [sserc.org.uk]

e 9. chem.libretexts.org [chem.libretexts.org]

e 10. uomus.edu.ig [luomus.edu.iq]

 To cite this document: BenchChem. [In-Depth Technical Guide: Physical Properties of 4-
Methyl-4-heptanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1345628#physical-properties-of-4-methyl-4-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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